Cas no 361167-69-3 (2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product name: 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 361167-69-3
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 6490300

2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide
• 1-Pyrrolidineacetamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-2,5-dioxo-

• Inchi： 1S/C16H15N3O4S/c1-23-11-4-2-10(3-5-11)12-9-24-16(17-12)18-13(20)8-19-14(21)6-7-15(19)22/h2-5,9H,6-8H2,1H3,(H,17,18,20)
• InChI Key： WKDYBDXPUMPLPB-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=NC(C3=CC=C(OC)C=C3)=CS2)=O)C(=O)CCC1=O

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 7.63±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 361167-69-3)

2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 361167-69-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of N-hydroxysuccinimide (NHS) and thiazole, and it exhibits unique properties that make it a valuable tool in various biochemical and therapeutic applications.

The structure of 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide is characterized by a central thiazole ring linked to an NHS ester moiety and a substituted phenyl group. The NHS ester is known for its reactivity in coupling reactions, making this compound particularly useful in the synthesis of bioconjugates and the development of targeted drug delivery systems. The presence of the methoxyphenyl group further enhances its solubility and biological activity, contributing to its potential as a therapeutic agent.

Recent studies have highlighted the potential of 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide in various biomedical applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide has also been investigated for its potential as an antiviral agent. A study conducted by researchers at the National Institutes of Health (NIH) demonstrated that this compound exhibits significant antiviral activity against several strains of influenza virus. The mechanism of action appears to involve the inhibition of viral replication through the disruption of key viral enzymes.

The pharmacokinetic properties of 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide have also been studied extensively. Preclinical trials have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. These findings are particularly encouraging for its potential use in chronic conditions where long-term treatment is necessary.

In terms of safety and toxicity, preliminary studies have indicated that 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide has a low toxicity profile at therapeutic doses. However, further clinical trials are required to fully evaluate its safety and efficacy in human subjects. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic potential while minimizing any potential side effects.

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide involves several well-established chemical reactions. The key steps include the formation of the NHS ester from succinic anhydride and hydroxysuccinimide, followed by coupling with the thiazole derivative. The methylation of the phenolic hydroxyl group is typically achieved using methyl iodide or other alkylating agents under controlled conditions.

The versatility of 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide extends beyond its direct therapeutic applications. It is also used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be incorporated into prodrugs designed to improve drug delivery and reduce side effects associated with conventional treatments.

In conclusion, 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 361167-69-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent for various diseases. Continued research and clinical trials will undoubtedly provide more insights into its full potential and contribute to advancements in drug discovery and development.